Cas no 1204312-99-1 (methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate)

• Product Name: methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• CAS No: 1204312-99-1
• MF: C₁₁H₁₉BO₄
• MW: 226.077163934708
• CID: 5462639
• PubChem ID: 44632185
• Update Time: 2025-10-29

methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4910754809
• methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• (E)-3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)methacrylic acid methyl ester
• methyl (2E)-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate
• 2-Propenoic acid, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)-

• Inchi： 1S/C11H19BO4/c1-8(9(13)14-6)7-12-15-10(2,3)11(4,5)16-12/h7H,1-6H3/b8-7+
• InChI Key： DYOCUQRWRFJJIB-BQYQJAHWSA-N
• SMILES： O1B(/C=C(/C(=O)OC)\C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 226.1376392 g/mol
• Monoisotopic Mass: 226.1376392 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.08
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 237.0±42.0 °C(Predicted)

Additional information on methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate

Methyl 2-Methyl-3-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Prop-2-Enoate (CAS 1204312-99-1): A Versatile Boron-Containing Building Block for Organic Synthesis

In the rapidly evolving field of organic chemistry, methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate (CAS 1204312-99-1) has emerged as a valuable boron-containing intermediate with diverse applications in pharmaceutical research, materials science, and synthetic chemistry. This compound, often referred to as a functionalized boronate ester, combines the reactivity of an α,β-unsaturated ester with the unique properties of an organoboron moiety, making it particularly useful for modern cross-coupling reactions and click chemistry applications.

The growing interest in organoboron compounds like methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate stems from their crucial role in Suzuki-Miyaura coupling, one of the most widely used carbon-carbon bond forming reactions in medicinal chemistry. Researchers are particularly drawn to this compound's enhanced stability compared to simple boronic acids, thanks to the protective tetramethyl-1,3,2-dioxaborolane group. This stability makes it ideal for storage and handling while maintaining excellent reactivity when needed.

From a structural perspective, CAS 1204312-99-1 features several interesting characteristics. The methyl ester group provides an excellent handle for further functionalization, while the α,β-unsaturated system offers opportunities for conjugate addition reactions. The tetramethyl-1,3,2-dioxaborolan-2-yl moiety protects the boron center while allowing for controlled reactivity under appropriate conditions. This combination makes the compound particularly valuable for constructing complex molecular architectures with precise stereochemical control.

Recent advances in drug discovery have highlighted the importance of boron-containing compounds, with several boron-based drugs receiving FDA approval in recent years. While methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate itself is not a drug candidate, it serves as a crucial building block for creating potential pharmaceutical intermediates. Its ability to participate in palladium-catalyzed couplings makes it especially valuable for constructing biaryl systems common in many drug molecules.

In materials science, researchers are exploring applications of CAS 1204312-99-1 in the development of novel organic electronic materials. The compound's conjugated system combined with the boron center offers interesting possibilities for creating materials with unique optoelectronic properties. Some studies suggest potential applications in OLED technology and organic photovoltaics, where precise control of molecular structure is crucial for performance.

The synthesis of methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate typically involves the hydroboration of appropriate precursor alkynes followed by esterification. Modern synthetic protocols emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable synthetic methods. The compound's relatively good stability allows for convenient storage and transportation, making it commercially viable for various research applications.

From a commercial perspective, the market for specialty boron compounds like CAS 1204312-99-1 has seen steady growth, driven by increasing demand from the pharmaceutical and materials sectors. Suppliers typically offer this compound with high purity levels (>95%) suitable for most research applications. Proper handling requires standard laboratory precautions, and the material should be stored under inert atmosphere to maintain optimal stability over time.

Looking to the future, methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate is likely to play an increasingly important role in medicinal chemistry and materials research. Its unique combination of structural features makes it particularly valuable for creating complex molecular architectures with precise control. As synthetic methodologies continue to advance, particularly in the area of catalytic borylation reactions, the accessibility and utility of this compound are expected to grow significantly.

For researchers working with organoboron chemistry, understanding the properties and applications of CAS 1204312-99-1 can open new possibilities in synthetic design. The compound's versatility makes it suitable for various transformations, from simple coupling reactions to more complex multi-component processes. As the field continues to evolve, this functionalized boronate ester will undoubtedly remain an important tool in the synthetic chemist's toolbox.

In conclusion, methyl 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enoate represents an excellent example of how boron-containing building blocks can enable sophisticated synthetic strategies. Its commercial availability, combined with its useful reactivity profile, makes it a practical choice for researchers across multiple disciplines. As interest in boron chemistry continues to grow, compounds like this will play an increasingly vital role in advancing both fundamental science and applied research.